
Technical Guide: NIST Re-evaluation of the
Polonium-209 Half-life

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polonium-209

Cat. No.: B1261773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the re-evaluation of the Polonium-209
(²⁰⁹Po) half-life conducted by the National Institute of Standards and Technology (NIST). For

decades, the accepted half-life value for this crucial isotope, widely used as a radiochemical

tracer, was approximately 102 years.[1][2] However, extensive, long-term measurements

performed at NIST have led to a significant revision of this fundamental nuclear property.[3][4]

This guide details the quantitative data, experimental protocols, and the logical workflow of this

important re-evaluation.

Data Presentation: Half-life of Polonium-209
The following table summarizes the key quantitative data related to the half-life of ²⁰⁹Po,

contrasting the historical value with the more recent findings by NIST and other corroborating

institutions.
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Reporting
Body / First
Author

Year Reported
Half-Life Value
(Years)

Methodology Notes

André et al. 1956 102 ± 5
Relative to ²⁰⁸Po

decay

The sole

accepted value

for over 50

years.[2][5]

Collé et al.

(NIST)
2007

~128.3 (two-

point estimate)

4πα Liquid

Scintillation (LS)

Spectrometry

Based on two

primary

standardizations

of SRM 4326

performed

approximately 12

years apart

(1993-94 and

2005).[1][2][5]

Collé et al.

(NIST)
2014 125.2 ± 3.3

4πα Liquid

Scintillation (LS)

Spectrometry

Resulted from 30

distinct data sets

over a 20.7-year

period (1993,

1994, 2005, and

2013).[1][5]

Pommé et al.

(JRC-Geel)

2015

(intermediate)
122.7 ± 2.7

Continuous

alpha emission

measurements

Independent

verification

supporting the

revised NIST

value.[6]

Recommended

Value
2015 122.9 ± 2.3

Weighted mean

of NIST and

JRC-Geel results

A combined best

estimate of the

²⁰⁹Po half-life.[6]

Experimental Protocols
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The NIST re-evaluation of the ²⁰⁹Po half-life was a meticulous, multi-decade effort centered on

long-term decay measurements of a standardized ²⁰⁹Po solution.

Standard Reference Material (SRM)
The foundation of the measurements was the NIST Standard Reference Material (SRM) 4326,

a carrier-free solution of ²⁰⁹Po.[7] A newer standard, SRM 4326a, was also developed.[8][9]

Preparation of SRM 4326a: An ultra-pure, carrier-free ²⁰⁹Po solution was prepared and

standardized for its massic alpha-particle emission rate.[8][9] The solution consists of

polonium in nominal 2.0 mol·L⁻¹ hydrochloric acid (HCl).[8][9] The final standards are

contained in 5 mL flame-sealed borosilicate glass ampoules.[8][9]

Radionuclidic Purity: Spectroscopic analyses confirmed the absence of photon-emitting or

other alpha-emitting impurities. The activity ratio of the most common impurity, ²⁰⁸Po, to

²⁰⁹Po was found to be less than 10⁻⁷.[8][9]

Measurement Methodology: 4πα Liquid Scintillation (LS)
Spectrometry
The primary methodology employed for the half-life determination was 4πα liquid scintillation

(LS) spectrometry.[1][2] This technique involves mixing the radioactive sample with a liquid

scintillator cocktail, which emits light pulses in response to radioactive decay events. These

light pulses are then detected by photomultiplier tubes.

Instrumentation: Two different liquid scintillation counting systems were used to ensure

consistency and mitigate systematic errors.[1][8]

Sample Preparation: Counting sources were prepared gravimetrically from aliquots of the

²⁰⁹Po solution.[9] These aliquots were mixed with various liquid scintillation cocktails. The

measurements were conducted under a wide range of conditions, including variations in the

cocktail composition, to ensure the robustness of the results.[1]

Measurement Timeline: The half-life determination was derived from 30 distinct data sets,

encompassing over 700 liquid scintillation measurements from nearly 50 counting sources.

[1][5] These measurements were conducted during five periods over 20.7 years: March

1993, July 1993, March 1994, 2005, and 2013.[1][5]
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Corrections and Spectral Analysis: A unique spectral analysis procedure specific to ²⁰⁹Po

decay was employed.[8][9] This included corrections for the detection of low-energy

conversion electrons from the delayed 2 keV isomeric state in the daughter nuclide ²⁰⁵Pb

and for the radiations accompanying the small 0.45% electron-capture branch to ²⁰⁹Bi.[8][9]

Visualizations
Logical Workflow of the ²⁰⁹Po Half-life Re-evaluation
The following diagram illustrates the logical progression from the historical half-life value to the

revised, more accurate determination.
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Historical Half-life Value
(102 ± 5 years, André et al., 1956)

NIST Standardization of SRM 4326
(1993-1994)

Re-standardization of SRM 4326
(2005)

~12 years

Discovery of Discrepancy
(Two-point half-life estimate: ~128.3 years)

Further Standardization Measurements
(2013)

~8 years

New NIST Half-life Determination
(125.2 ± 3.3 years, Collé et al., 2014)

Independent Verification
(JRC-Geel, Pommé et al., 2015)

Recommended Half-life Value
(122.9 ± 2.3 years)

Click to download full resolution via product page

Caption: Logical flow of the NIST Polonium-209 half-life re-evaluation.
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Experimental Workflow for Half-life Determination
This diagram outlines the key steps in the experimental process used by NIST for the

determination of the ²⁰⁹Po half-life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1261773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

